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Compound of Interest

Compound Name: Pseudoginsenoside Rt1

Cat. No.: B15594115 Get Quote

An In-depth Technical Guide to
Pseudoginsenoside Rt1
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical, chemical, and biological

properties of Pseudoginsenoside Rt1, a triterpenoid saponin found in plants of the Panax

genus. The information is compiled to serve as a critical resource for its application in research

and drug development.

Core Physical and Chemical Properties
Pseudoginsenoside Rt1 is a complex glycoside of an oleanolic acid-type sapogenin. Its

fundamental properties are summarized below, providing a foundational dataset for

experimental design and analysis.
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Property Data Citation(s)

CAS Number 98474-74-9 [1][2]

Molecular Formula C₄₇H₇₄O₁₈ [2][3]

Molecular Weight
927.1 g/mol (also reported as

927.08 and 927.09 g/mol )
[1][2][3]

Exact Mass 926.48751551 Da [3]

Appearance White to off-white powder/solid [1][2]

Purity
≥ 98% (Commercially available

standard)
[1][2]

Structure Type Triterpenoid Saponin [2]

Natural Source
Roots of Panax ginseng C. A.

Mey, fruit of Randia siamensis
[1][2]

Solubility
Soluble in DMSO, Pyridine,

Methanol, and Ethanol.
[1][2]

Storage Conditions

2-8°C for up to 24 months.

Stock solutions at -20°C for ~2

weeks.

[2]

Experimental Protocols and Methodologies
The characterization and quantification of Pseudoginsenoside Rt1 rely on a combination of

chromatographic and spectroscopic techniques. Below are detailed protocols commonly

employed in its study.

The isolation of ginsenosides from plant sources is a multi-step process involving extraction

and chromatographic purification.[4]

Extraction:

Plant material (e.g., roots of Panax ginseng) is powdered and extracted multiple times with

a solvent such as methanol or a methanol-water mixture (e.g., 4:1 v/v).[5]
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The combined extracts are concentrated under reduced pressure to yield a crude residue.

[5]

Initial Fractionation:

The crude extract is suspended in water and subjected to column chromatography using a

macroporous resin (e.g., D-101 or AB-8).[5][6]

Elution is performed with a gradient of methanol in water to separate the total ginsenoside

fraction from other plant metabolites.[5]

Chromatographic Purification:

The total ginsenoside fraction is further purified using silica gel column chromatography.[5]

[7] A common mobile phase is a mixture of Chloroform-Methanol-Water (e.g., 6:4:1 v/v/v).

[5]

Fractions are collected and monitored by Thin-Layer Chromatography (TLC).

Final purification to achieve high purity (≥98%) is often performed using preparative High-

Performance Liquid Chromatography (prep-HPLC) with a C18 column and a mobile phase

of ethanol-water or acetonitrile-water.[7][8]
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Extraction Fractionation Purification & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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